Cas no 63873-60-9 (4-Hydroxythieno[2,3-b]pyridine-5-carbonitrile)

• Product Name: 4-Hydroxythieno[2,3-b]pyridine-5-carbonitrile
• CAS No: 63873-60-9
• MF: C₈H₄N₂OS
• MW: 176.195159912109
• MDL: MFCD12755339
• CID: 1057238
• PubChem ID: 12376226
• Update Time: 2025-05-20

4-Hydroxythieno[2,3-b]pyridine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxythieno[2,3-b]pyridine-5-carbonitrile
• 4-hydroxy-Thieno[2,3-b]pyridine-5-carbonitrile
• 4-oxo-7H-thieno[2,3-b]pyridine-5-carbonitrile
• AK146974
• CTK2A8097
• SureCN3997640
• SureCN3998036
• Thieno[2,3-b]pyridine-5-carbonitrile, 4-hydroxy-
• 4-oxo-4,7-dihydrothieno[2,3-b]pyridine-5-carbonitrile
• QROBHKWUYLHWHA-UHFFFAOYSA-N
• Thieno[2,3-b]pyridine-5-carbonitrile, 4,7-dihydro-4-oxo-
• 6185AJ
• TRA0039213
• FCH1411452
• SY021440
• AX8268974
• AS-66561
• DTXSID50495109
• AKOS022187143
• 4-Hydroxythieno[2 pound not3-b]pyridine-5-carbonitrile
• A868004
• DB-349382
• MFCD12755339
• SCHEMBL3997640
• 63873-60-9

• MDL： MFCD12755339
• Inchi： 1S/C8H4N2OS/c9-3-5-4-10-8-6(7(5)11)1-2-12-8/h1-2,4H,(H,10,11)
• InChI Key： QROBHKWUYLHWHA-UHFFFAOYSA-N
• SMILES： S1C=CC2C(C(C#N)=CNC1=2)=O

Computed Properties

• Exact Mass: 176.00452
• Monoisotopic Mass: 176.00443393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.1
• XLogP3: 1.5

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.5±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 400.5±45.0 °C at 760 mmHg
• Flash Point: 196.0±28.7 °C
• PSA: 56.91
• Vapor Pressure: No data available

4-Hydroxythieno[2,3-b]pyridine-5-carbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-Hydroxythieno[2,3-b]pyridine-5-carbonitrile

4-Hydroxythieno[2,3-b]pyridine-5-carbonitrile (CAS No. 63873-60-9)

4-Hydroxythieno[2,3-b]pyridine-5-carbonitrile, also known by its CAS registry number CAS No. 63873-60-9, is a heterocyclic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and structural versatility. The presence of a hydroxyl group at the 4-position and a cyano group at the 5-position introduces intriguing electronic and steric effects, making this compound a subject of interest in both academic and industrial research.

The structure of 4-Hydroxythieno[2,3-b]pyridine-5-carbonitrile consists of a pyridine ring fused with a thiophene moiety, creating a bicyclic system. This fused ring system is known to exhibit enhanced stability and reactivity compared to its individual components. The hydroxyl group at the 4-position introduces hydrogen bonding capabilities, while the cyano group at the 5-position contributes electron-withdrawing effects. These features make the compound suitable for applications in drug design, electronic materials, and catalysis.

Recent studies have highlighted the potential of 4-Hydroxythieno[2,3-b]pyridine-5-carbonitrile in the development of advanced materials for energy storage systems. Researchers have explored its use as an electrode material in lithium-ion batteries due to its high electronic conductivity and excellent electrochemical stability. The compound's ability to form stable redox couples has been demonstrated in various electrolyte systems, making it a promising candidate for next-generation battery technologies.

In addition to its energy-related applications, 4-Hydroxythieno[2,3-b]pyridine-5-carbonitrile has shown potential in the field of medicinal chemistry. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. Recent studies have focused on its role as a lead compound for the development of anti-inflammatory and anticancer agents. The hydroxyl group at the 4-position has been identified as a key functional group responsible for its bioactivity, while the cyano group at the 5-position enhances solubility and permeability.

The synthesis of 4-Hydroxythieno[2,3-b]pyridine-5-carbonitrile involves a multi-step process that typically begins with the preparation of intermediate pyridine derivatives. Recent advancements in synthetic methodologies have enabled higher yields and improved purity levels, making this compound more accessible for large-scale applications. The use of microwave-assisted synthesis has been particularly effective in streamlining the production process while maintaining high-quality standards.

CAS No. 63873-60-9 is also being investigated for its role in organic electronics. Its ability to form self-assembled monolayers (SAMs) on various substrates has been leveraged in the development of flexible electronics and sensors. The compound's compatibility with organic semiconductors has been demonstrated through extensive testing under different environmental conditions.

In conclusion, 4-Hydroxythieno[2,3-b]pyridine-5-carbonitrile (CAS No. 63873-60-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features and functional groups make it an attractive candidate for both fundamental research and industrial development. As ongoing studies continue to uncover new properties and uses for this compound, it is poised to play an increasingly important role in shaping future innovations in chemistry and materials science.